Cas no 930542-99-7 (N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide
• CAS No: 930542-99-7
• MF: C₁₆H₁₄BrCl₂N₃O₂
• MW: 431.111260890961
• CID: 5915473
• PubChem ID: 17555577
• Update Time: 2025-05-19

N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001368296
• N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide
• EN300-26594128
• 930542-99-7
• Z27548058
• N-[2-(4-bromo-2-methylanilino)-2-oxoethyl]-5,6-dichloro-N-methylpyridine-3-carboxamide

• Inchi： 1S/C16H14BrCl2N3O2/c1-9-5-11(17)3-4-13(9)21-14(23)8-22(2)16(24)10-6-12(18)15(19)20-7-10/h3-7H,8H2,1-2H3,(H,21,23)
• InChI Key： ZPORFSSQJCXNAJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(CN(C)C(C1C=NC(=C(C=1)Cl)Cl)=O)=O

Computed Properties

• Exact Mass: 428.96464g/mol
• Monoisotopic Mass: 428.96464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų

Additional information on N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide

Comprehensive Overview of N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide (CAS No. 930542-99-7)

The compound N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide, identified by its CAS number 930542-99-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 4-bromo-2-methylphenyl group and a 5,6-dichloropyridin-3-yl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of halogenated acetamides in drug discovery?" and "How do pyridine derivatives enhance agrochemical efficacy?".

From a structural perspective, N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide exemplifies the growing trend of multi-functionalized acetamides in modern chemistry. The presence of bromine and chlorine atoms enhances its reactivity, enabling selective interactions with biological targets. Researchers frequently investigate its synthetic pathways, with questions like "What are the optimal conditions for synthesizing N-methylformamido acetamides?" gaining traction in academic forums. Its molecular weight and logP value further suggest potential bioavailability, a critical factor in drug design.

In the context of agrochemical innovation, this compound's 5,6-dichloropyridin-3-yl segment aligns with the demand for eco-friendly pest control solutions. Recent studies highlight its analog's role in inhibiting insect nicotinic acetylcholine receptors, sparking searches for "next-generation pyridine-based insecticides". Meanwhile, its 4-bromo-2-methylphenyl component resonates with medicinal chemistry trends, particularly in kinase inhibitor development—a hot topic given the rise of targeted cancer therapies.

The CAS 930542-99-7 compound also intersects with AI-driven drug discovery, a rapidly evolving field. Computational models often utilize its structural descriptors to predict ADMET properties, addressing queries like "How can machine learning optimize acetamide derivatives?". Furthermore, its crystallographic data (when available) contributes to molecular docking studies, aiding virtual screening pipelines.

Environmental considerations are equally pivotal. The halogenated nature of N-(4-bromo-2-methylphenyl)-2-[1-(5,6-dichloropyridin-3-yl)-N-methylformamido]acetamide prompts discussions on biodegradation pathways, with researchers probing "sustainable degradation techniques for chloropyridine compounds". Regulatory agencies increasingly scrutinize such molecules, emphasizing green chemistry principles during synthesis.

To conclude, CAS 930542-99-7 represents a nexus of pharmaceutical, agrochemical, and computational chemistry advancements. Its versatility addresses pressing industry needs—from crop protection to precision medicine—while aligning with global sustainability goals. As interest grows in structure-activity relationships (SAR) of halogenated heterocycles, this compound will undoubtedly remain a focal point in scientific literature and patent filings.